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Compound of Interest

Compound Name: AV-412 free base

Cat. No.: B1245388 Get Quote

Technical Support Center: AV-412 Free Base
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of AV-412
free base. The following troubleshooting guides and frequently asked questions (FAQs)

address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is AV-412 and what is its mechanism of action?

AV-412 is a potent dual inhibitor of the Epidermal Growth Factor Receptor (EGFR) and ErbB2

(HER2) tyrosine kinases. It has shown activity against wild-type EGFR as well as clinically

relevant mutant forms, including those resistant to first-generation EGFR inhibitors. Its

mechanism of action involves blocking the autophosphorylation of these receptors, which in

turn inhibits downstream signaling pathways responsible for cell proliferation and tumor growth.
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Caption: Mechanism of action of AV-412 as an EGFR/HER2 inhibitor.

Q2: How should I store AV-412 free base powder?

Proper storage is crucial to maintain the integrity of AV-412 free base. Based on supplier

recommendations, the solid form should be stored at -20°C.

Q3: What are the recommended storage conditions for AV-412 stock solutions?

Once dissolved, stock solutions of AV-412 have different stability profiles depending on the

storage temperature. To prevent degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use volumes.[1]

Q4: In which solvents is AV-412 soluble?

AV-412 is a quinazoline derivative and, like many small molecule inhibitors, has specific

solubility characteristics. The free base is highly soluble in DMSO. The tosylate salt form of AV-

412 shows solubility in a broader range of solvents.

Data Presentation
Table 1: Recommended Storage Conditions for AV-412

Form
Storage
Temperature

Duration Source

Solid (Powder) -20°C Up to 3 years MedChemExpress

Solid (Tosylate) -20°C ≥ 4 years Cayman Chemical

Solution in Solvent -80°C Up to 6 months MedChemExpress

-20°C Up to 1 month MedChemExpress

Table 2: Solubility of AV-412
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Form Solvent Concentration Source

Free Base DMSO
100 mg/mL (197.23

mM)
Selleck Chemicals

Tosylate Salt DMF 15 mg/mL Cayman Chemical

DMSO 15 mg/mL Cayman Chemical

DMSO:PBS (pH 7.2)

(1:3)
0.25 mg/mL Cayman Chemical

Ethanol 0.25 mg/mL Cayman Chemical

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of AV-412 Free Base in DMSO

Pre-use Handling: Before opening the vial, centrifuge it briefly to ensure that all the powder is

collected at the bottom.

Weighing: Accurately weigh the desired amount of AV-412 free base powder (Molecular

Weight: 507.0 g/mol ) in a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 5.07 mg of

AV-412 free base in 1 mL of DMSO.

Dissolution: Vortex the solution gently until the compound is completely dissolved. If

necessary, sonication in a water bath for a short period can aid dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected tubes and

store at -80°C for long-term stability (up to 6 months) or -20°C for short-term use (up to 1

month).[1]
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Start: AV-412 Free Base Powder
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Caption: Workflow for preparing and storing AV-412 free base stock solutions.
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Encountering issues in your experiments with AV-412? This guide provides a systematic

approach to troubleshooting common problems.

Initial Checks

Solubility Issues
Stability Issues

Experimental Factors

Issue: Inconsistent or No Activity of AV-412

Is the compound fully dissolved? Was the concentration calculated correctly? Was the stock solution stored properly?

Precipitate observed in media? Stock solution older than recommended?
Multiple freeze-thaw cycles?

Yes

Yes

No

No

Lower final DMSO concentration.
Consider using a salt form for better aqueous solubility. pH of the experimental buffer?

end_sol

Yes

Yes

No

No

Prepare fresh stock solution.
Always aliquot new stocks.

end_stabAcidic pH

Acidic

Neutral/Basic pH

Neutral/Basic

Quinazolines can have pH-dependent stability.
Maintain consistent pH.

end_exp
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Caption: Logical troubleshooting guide for AV-412 experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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